Cas no 1087411-17-3 (3-(4-Fluorophenyl)butan-2-ol)

• Product Name: 3-(4-Fluorophenyl)butan-2-ol
• CAS No: 1087411-17-3
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• CID: 5706542
• PubChem ID: 66439368
• Update Time: 2025-05-19

3-(4-Fluorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1247012
• 1087411-17-3
• Benzeneethanol, 4-fluoro-alpha,beta-dimethyl-
• 3-(4-fluorophenyl)butan-2-ol
• DTXSID501284979
• SCHEMBL17086688
• AKOS015784662
• Benzeneethanol, 4-fluoro-α,β-dimethyl-
• 3-(4-Fluorophenyl)butan-2-ol

• Inchi： 1S/C10H13FO/c1-7(8(2)12)9-3-5-10(11)6-4-9/h3-8,12H,1-2H3
• InChI Key： WUHCMAHDDSWFLE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)C(C)O

Computed Properties

• Exact Mass: 168.095043196g/mol
• Monoisotopic Mass: 168.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.063±0.06 g/cm3(Predicted)
• Boiling Point: 225.6±15.0 °C(Predicted)
• pka: 14.84±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(4-Fluorophenyl)butan-2-ol

3-(4-Fluorophenyl)butan-2-ol: A Comprehensive Overview of CAS No. 1087411-17-3

3-(4-Fluorophenyl)butan-2-ol, with the CAS number 1087411-17-3, is a synthetic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluorinated phenyl group and a hydroxyl group, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of 3-(4-Fluorophenyl)butan-2-ol is C₁₀H₁₂FNO, and its molecular weight is approximately 185.20 g/mol. The compound is a colorless to pale yellow liquid with a characteristic odor. Its physical properties, such as boiling point and solubility, are crucial for its applications in chemical synthesis and pharmaceutical development.

In recent years, 3-(4-Fluorophenyl)butan-2-ol has been extensively studied for its potential use in the development of new drugs. One of the key areas of research has been its role as an intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The fluorinated phenyl group in the molecule enhances its lipophilicity, which can improve the drug's ability to cross the blood-brain barrier and enhance its therapeutic efficacy.

Beyond SSRIs, 3-(4-Fluorophenyl)butan-2-ol has also shown promise in the development of other therapeutic agents. For instance, it has been used as a building block in the synthesis of antiviral drugs, particularly those targeting influenza viruses. The hydroxyl group in the molecule can be readily functionalized to introduce various pharmacophores, making it a versatile starting material for drug discovery.

The synthetic routes to produce 3-(4-Fluorophenyl)butan-2-ol have been optimized to ensure high yields and purity. One common method involves the Grignard reaction between 4-fluorobenzaldehyde and methyl magnesium bromide, followed by reduction with sodium borohydride. This route provides a cost-effective and scalable approach to synthesizing the compound on both laboratory and industrial scales.

In addition to its pharmaceutical applications, 3-(4-Fluorophenyl)butan-2-ol has found use in other areas of chemistry. For example, it serves as a key intermediate in the synthesis of agrochemicals, particularly herbicides and fungicides. The fluorinated phenyl group enhances the compound's stability and bioactivity, making it an attractive choice for formulating new agricultural products.

The safety profile of 3-(4-Fluorophenyl)butan-2-ol is an important consideration for both researchers and manufacturers. Extensive toxicological studies have been conducted to evaluate its potential health effects. These studies have shown that the compound is generally well-tolerated at low concentrations but may cause irritation to the eyes and skin at higher levels. Proper handling and storage protocols are essential to ensure workplace safety.

In conclusion, 3-(4-Fluorophenyl)butan-2-ol (CAS No. 1087411-17-3) is a multifaceted compound with a wide range of applications in pharmaceuticals, agrochemicals, and fine chemicals. Its unique molecular structure and versatile synthetic properties make it an invaluable tool for researchers and chemists working in these fields. As ongoing research continues to uncover new uses for this compound, its importance in modern chemistry is likely to grow even further.